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The landscape of oncology research features a multitude of therapeutic candidates, and the
designation "Antitumor agent-107" has been assigned to several distinct investigational drugs.
This guide provides a comparative analysis of the available experimental data for these agents,
focusing on the reproducibility of their reported antitumor effects. We will delve into the
performance of ICT-107, DSP107, AbGn-107, AUR107, and SOT-107, comparing their clinical
and preclinical findings with relevant alternatives and standard-of-care treatments. Detailed
experimental protocols and signaling pathway diagrams are provided to offer researchers,
scientists, and drug development professionals a comprehensive resource for evaluating these
novel therapies.

ICT-107: A Dendritic Cell Vaccine for Glioblastoma

ICT-107 is an autologous dendritic cell vaccine designed to elicit an immune response against
six tumor-associated antigens expressed on glioblastoma (GBM) cells.[1][2] Clinical trials have
investigated its efficacy in newly diagnosed GBM patients, with results that highlight the
complexities of immunotherapy and the challenges of reproducing outcomes across different
study phases.
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Comparison of Clinical Trial Data: ICT-107 vs. Standard
of Care

The standard of care for newly diagnosed GBM typically involves surgical resection followed by
radiation and chemotherapy with temozolomide. Clinical trials of ICT-107 have been conducted
as an adjuvant to this standard therapy.

. Historical
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. . Control Phase Il Trial Phase Il Trial
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) ~15 months o -
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) months
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(p=0.011)

Experimental Protocols:
ICT-107 Phase Il Clinical Trial Protocol (NCT01280552):

« Patient Population: Newly diagnosed GBM patients who have undergone surgical resection
and concurrent chemoradiotherapy. Patients were required to be HLA-A1+ and/or HLA-A2+.

[3]

o Study Design: A randomized, double-blind, placebo-controlled trial.[3]
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o Treatment Regimen:

o Patients were randomized (2:1) to receive either ICT-107 or a placebo (unpulsed dendritic
cells).[3]

o Induction phase: Four weekly intradermal injections of ICT-107 or placebo.

o Maintenance phase: Vaccinations at 1, 3, and 6 months, and then every 6 months
thereafter, alongside adjuvant temozolomide.

o Endpoints: The primary endpoint was overall survival (OS). Secondary endpoints included
progression-free survival (PFS), safety, and immune response.

Signaling Pathway and Experimental Workflow:
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ICT-107 Mechanism of Action
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Caption: Mechanism of action for the ICT-107 dendritic cell vaccine.

DSP107: A Bi-specific Fusion Protein for Solid
Tumors
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DSP107 is a first-in-class bi-specific fusion protein that targets both CD47 and 4-1BB. This dual
mechanism is designed to block the "don't eat me" signal on cancer cells while simultaneously
providing a costimulatory signal to T cells. It has shown promising results in a Phase 1/2 clinical
trial, particularly in combination with the immune checkpoint inhibitor atezolizumab for
metastatic microsatellite stable colorectal cancer (MSS-CRC).

Comparison of Clinical Trial Data: DSP107 in Colorectal
Cancer

DSP107 has been evaluated as a monotherapy and in combination with atezolizumab in a
heavily pre-treated MSS-CRC patient population.

DSP107 DSP107 + Standard of Care
Metric Monotherapy Atezolizumab (Regorafenib/Lons
(n=19) (n=21) urf - historical)
Median Overall 8.1 months (as of May 17 months (as of May
) ~6-7 months
Survival (OS) 2025) 2025)
Disease Control Rate 21% 62% ~40-50%
1 Complete
Objective Response - Response, 1 Partial Very low (<2%)
Response

Experimental Protocols:
DSP107 Phase 1/2 Clinical Trial Protocol (NCT04440735):

» Patient Population: Patients with advanced solid tumors that are not amenable to surgical
resection or other approved therapies. The dose expansion cohort included patients with 3rd
line MSS colorectal cancer.

o Study Design: An open-label, multi-center, Phase 1/2 dose-escalation and expansion study.
o Treatment Regimen:

o Monotherapy: Weekly intravenous infusions of DSP107.
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o Combination Therapy: Weekly intravenous infusions of 10 mg/kg DSP107 and

atezolizumab (1200 mg) every three weeks.

» Endpoints: Primary objectives were to determine safety and tolerability. Secondary objectives

included assessing preliminary efficacy.

Signaling Pathway and Experimental Workflow:
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Caption: Dual mechanism of action of DSP107.

© 2026 BenchChem. All rights reserved.

6/10

Tech Support


https://www.benchchem.com/product/b12384400/docs?utm_src=pdf-body-img#reproducibility-of-antitumor-agent-107-experiments-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

AbGn-107: An Antibody-Drug Conjugate for
Gastrointestinal Cancers

AbGn-107 is an antibody-drug conjugate (ADC) that targets the AG-7 antigen, a glycol-epitope
expressed in various gastrointestinal malignancies. A Phase la clinical trial has assessed its
safety and preliminary efficacy.

Clinical Trial Data: AbGn-107 in Advanced GI Cancers

The Phase la trial enrolled patients with chemo-refractory gastric, colorectal, pancreatic, or
biliary cancer.

Metric AbGn-107 Phase la Trial (NCT02908451)

Number of Patients 39 in dose escalation, 7 in cohort expansion

1 Partial Response (2.6%), 18 Stable Disease

Best Response
(46.2%)

Disease Control > 6 months 6 subjects (13.0%)

Experimental Protocols:
AbGn-107 Phase la Clinical Trial Protocol (NCT02908451):

o Patient Population: Patients with chemo-refractory, locally advanced, recurrent, or metastatic
gastric, colorectal, pancreatic, or biliary cancer.

e Study Design: A standard 3+3 dose-escalation design.

o Treatment Regimen: Intravenous doses ranging from 0.1 mg/kg every 4 weeks to 1.0 mg/kg
every 2 weeks.

e Endpoints: Primary objectives were safety and determination of the maximum tolerated
dose. Secondary objectives included efficacy defined by objective response rate.

Experimental Workflow:
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AbGn-107 Experimental Workflow
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Caption: Workflow for the Phase la clinical trial of AbGn-107.

AUR107 and SOT-107: Emerging Antitumor Agents

Information on AUR107 and SOT-107 is more preliminary, with limited publicly available data
on experimental reproducibility.

AUR107 is an oral, dual inhibitor of CBP and p300 and is currently in a Phase 1 clinical trial
(SHAKTI-1, NCT05865002) for relapsed advanced solid tumors. Preclinical studies have
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reportedly shown excellent efficacy with a good therapeutic margin, but quantitative data is not
yet widely available.

SOT-107 is a conjugate of transferrin and diphtheria toxin designed to treat high-grade gliomas.
Its mechanism involves transferrin-mediated delivery of the toxin to cancer cells. While a Phase
3 trial for glioblastoma is listed as completed, detailed results and data for assessing
reproducibility are not readily accessible in the public domain.

Due to the limited availability of detailed, peer-reviewed experimental data for AUR107 and
SOT-107, a comprehensive comparison of their reproducibility is not feasible at this time.
Further publication of preclinical and clinical trial results is necessary to enable a thorough
evaluation.

In conclusion, the various "Antitumor agent-107" candidates represent a diverse range of
therapeutic modalities. While promising data has emerged for agents like ICT-107 and
DSP107, the reproducibility of clinical outcomes, particularly for ICT-107 between its Phase |
and Il trials, underscores the importance of robust, well-controlled studies. For all these agents,
the future publication of more detailed experimental protocols and comprehensive datasets will
be crucial for the scientific community to fully assess their therapeutic potential and the
reproducibility of their effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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